Cas no 2227797-40-0 ((1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol
• CAS No: 2227797-40-0
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6006718
• PubChem ID: 165645142
• Update Time: 2025-10-30

(1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol
• 2227797-40-0
• EN300-1927444

• Inchi： 1S/C9H11BrFNO/c10-8-5-6(11)1-2-7(8)9(13)3-4-12/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key： IJUCINMHQTWNGN-SECBINFHSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CCN)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol (CAS No. 2227797-40-0)

The compound (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol, identified by its CAS number 2227797-40-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This chiral alcohol features a carefully designed molecular architecture, incorporating both bromine and fluorine substituents on a phenyl ring, which enhances its interaction with biological targets. The stereochemistry at the carbon atom in the propanol moiety, specifically the (1R) configuration, plays a crucial role in determining its pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated and brominated aromatic compounds. These elements are known to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The presence of a primary amine group in (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol further expands its utility as a building block for more complex molecules. This amine can participate in various chemical reactions, such as coupling with carboxylic acids to form amides, or condensation with aldehydes to yield Schiff bases, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The (1R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological receptors, potentially leading to higher efficacy and fewer side effects compared to its enantiomer. This aspect is particularly relevant in the context of modern drug design, where precision and selectivity are paramount. Researchers have been exploring ways to harness such stereochemical control to develop drugs that target specific biological pathways more effectively.

The fluorine atom in the phenyl ring of (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol is another key feature that contributes to its pharmacological interest. Fluorine substitution is a common strategy in medicinal chemistry to enhance drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation. Moreover, fluorine atoms can influence the electronic properties of adjacent atoms, thereby modulating the reactivity and binding characteristics of the molecule. This has led to numerous fluorinated compounds being investigated for their potential as pharmaceuticals, including treatments for cancer, inflammation, and infectious diseases.

The bromine substituent also plays a critical role in the behavior of this compound. Bromine atoms are often incorporated into drug molecules due to their ability to participate in polar aromatic substitution reactions, which can be exploited to introduce functional groups at specific positions within the molecule. Additionally, bromine can affect the electronic distribution and steric environment around the phenyl ring, influencing how the compound interacts with biological targets. The combination of bromine and fluorine in this molecule creates a unique electronic landscape that may be leveraged for designing highly specific ligands.

In terms of synthetic applications, (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol serves as a valuable precursor for constructing more complex scaffolds. The primary amine can be easily modified through various chemical transformations, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, it can be converted into an amide by reaction with a carboxylic acid derivative, or into an ester by reaction with an alcohol under acidic conditions. These transformations open up numerous possibilities for designing novel compounds with tailored pharmacological profiles.

Recent advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques can predict how (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol binds to receptors or enzymes, providing insights into its potential mechanisms of action. Such simulations are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. By combining experimental data with computational predictions, researchers can accelerate the discovery process and improve the chances of developing successful therapeutics.

The broader context of this compound's relevance is underscored by ongoing research in medicinal chemistry and drug discovery. There is a continuous demand for new molecular entities that address unmet medical needs across various therapeutic areas. Compounds like (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol exemplify the kind of innovative chemistry that is driving progress in this field. Their unique structural features and potential biological activities make them attractive candidates for further exploration.

In conclusion, (1R)-3-amino-1-(2-bromo-4-fluorophenyl)propan-1-ol (CAS No. 2227797-40-0) represents a promising candidate for pharmaceutical development due to its well-designed molecular architecture and versatile reactivity. The combination of chiral stereochemistry, fluorine and bromine substituents, and an amine functional group provides a rich foundation for creating novel therapeutic agents. As research continues to uncover new applications for such compounds, their importance in addressing contemporary challenges in medicine is likely to grow even further.